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Compound of Interest

Compound Name: Isosalvipuberulin

Cat. No.: B178432

Despite its documented chemical structure and origin, the diterpenoid Isosalvipuberulin
remains a largely unexplored compound within the realm of in vitro cell culture research. A
comprehensive review of available scientific literature reveals a significant lack of data
regarding its biological effects on cultured cells, precluding the development of detailed
application notes and experimental protocols at this time.

Isosalvipuberulin, with the molecular formula C20H1405 and CAS number 115321-32-9, has
been identified and isolated from the plant Salvia puberula.[1][2] Its chemical synthesis has
also been reported in the scientific literature.[3] However, beyond its basic chemical and
physical properties available in databases like PubChem, there is a notable absence of
published studies investigating its bioactivity.[1]

Researchers, scientists, and drug development professionals seeking to utilize
Isosalvipuberulin in their experiments will find no established protocols for its use in common
in vitro assays such as cytotoxicity, cell proliferation, apoptosis, or cell cycle analysis.
Furthermore, there is no information available on its mechanism of action, including any
potential interactions with cellular signaling pathways.

This information gap makes it impossible to provide the requested detailed application notes,
which would typically include:

o Quantitative Data: Such as IC50 values for cytotoxicity in various cell lines, effective
concentrations for inducing specific cellular responses, and optimal treatment durations.
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o Experimental Protocols: Standard operating procedures for preparing Isosalvipuberulin
solutions, treating cell cultures, and performing relevant assays.

» Signaling Pathway Diagrams: Visual representations of the molecular pathways modulated
by the compound.

Until further research is conducted and published, the potential applications of
Isosalvipuberulin in in vitro cell culture experiments remain purely speculative. Scientists
interested in this compound would need to undertake foundational research to determine its
basic biological effects and establish novel experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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